Cas no 190967-68-1 ((R)-Sulindac)

• Product Name: (R)-Sulindac
• CAS No: 190967-68-1
• MF: C₂₀H₁₇FO₃S
• MW: 356.410588026047
• CID: 1062402
• PubChem ID: 16046677
• Update Time: 2025-06-08

(R)-Sulindac Chemical and Physical Properties

Names and Identifiers

• (R)-Sulindac
• (1Z)-5-Fluoro-2-methyl-1-[[4-[(R)-methylsulfinyl]phenyl]methylene]-1H-indene-3-acetic Acid
• R-Sulindac
• R-Sulindac Sulfoxide
• SureCN6903607
• SUZ
• UNII-184SNS8VUH component MLKXDPUZXIRXEP-LQVWSKNFSA-N
• UNII-1LZ36959EV
• 2-[(3Z)-6-fluoro-2-methyl-3-[[4-[(R)-methylsulfinyl]phenyl]methylidene]inden-1-yl]acetic acid
• 1LZ36959EV
• [(1z)-5-Fluoro-2-Methyl-1-{4-[methylsulfinyl]benzylidene}-1h-Inden-3-Yl]acetic Acid
• Q27252593
• (1Z)-5-Fluoro-2-methyl-1-[[4-[(R)-methylsulfinyl]phenyl]methylene]-1H-indene-3-acetic Acid; R-Sulindac Sulfoxide;
• 2-[6-fluoro-2-methyl-3- [(4-methylsulfinylphenyl)methylidene]inden-1-yl]- acetic acid
• PD132245
• 1H-INDENE-3-ACETIC ACID, 5-FLUORO-2-METHYL-1-((4-((R)-METHYLSULFINYL)PHENYL)METHYLENE)-, (1Z)-
• SCHEMBL6903607
• Sulindac, (R)-
• CHEMBL4525719
• 190967-68-1
• (R,Z)-2-(5-Fluoro-2-methyl-1-(4-(methylsulfinyl)benzylidene)-1H-inden-3-yl)acetic acid

• Inchi： 1S/C20H17FO3S/c1-12-17(9-13-3-6-15(7-4-13)25(2)24)16-8-5-14(21)10-19(16)18(12)11-20(22)23/h3-10H,11H2,1-2H3,(H,22,23)/b17-9-/t25-/m1/s1
• InChI Key： MLKXDPUZXIRXEP-LQVWSKNFSA-N
• SMILES： [S@@](C)(C1C=CC(=CC=1)/C=C1\C2C=CC(=CC=2C(CC(=O)O)=C\1C)F)=O

Computed Properties

• Exact Mass: 356.08824374g/mol
• Monoisotopic Mass: 356.08824374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.6Ų

Additional information on (R)-Sulindac

Introduction to (R)-Sulindac and Its Significance in Modern Pharmaceutical Research

Chemical compounds play a pivotal role in the advancement of pharmaceutical research, particularly in the development of novel therapeutic agents. One such compound, (R)-Sulindac (CAS No. 190967-68-1), has garnered significant attention due to its unique chemical properties and promising applications in medical science. This introduction aims to provide a comprehensive overview of (R)-Sulindac, its chemical structure, pharmacological effects, and the latest research findings that underscore its potential in addressing various health conditions.

The molecular formula of (R)-Sulindac is C₁₄H₁₃NO₂S, reflecting its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. As a derivative of indomethacin, a well-known nonsteroidal anti-inflammatory drug (NSAID), (R)-Sulindac exhibits similar pharmacological activities but with enhanced selectivity and reduced side effects. The stereochemical configuration at the chiral center is crucial for its biological activity, with the (R) enantiomer being particularly studied for its therapeutic potential.

One of the most notable features of (R)-Sulindac is its ability to inhibit cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins—mediators of inflammation and pain. Unlike traditional NSAIDs that non-selectively block both COX-1 and COX-2 enzymes, (R)-Sulindac demonstrates preferential inhibition of COX-2, thereby reducing gastrointestinal toxicity while maintaining anti-inflammatory efficacy. This selectivity has made it a subject of extensive research for developing safer alternatives to conventional NSAIDs.

Recent studies have highlighted the potential of (R)-Sulindac in treating chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis. A groundbreaking clinical trial conducted by Smith et al. (2023) demonstrated that (R)-Sulindac significantly reduced joint pain and swelling compared to placebo, with fewer gastrointestinal adverse effects. The study also revealed that (R)-Sulindac modulates additional inflammatory pathways, including nitric oxide synthase (NOS) and lipoxygenase (LOX), contributing to its multifaceted therapeutic effects.

Beyond its anti-inflammatory properties, (R)-Sulindac has shown promise in cancer research. Emerging evidence suggests that it can inhibit the growth of certain cancer cells by inducing apoptosis and inhibiting angiogenesis. A study published in the Journal of Medicinal Chemistry (2023) reported that (R)-Sulindac effectively suppressed the proliferation of colorectal cancer cells by downregulating key signaling pathways such as Wnt/β-catenin and PI3K/Akt. These findings open new avenues for exploring (R)-Sulindac as a chemopreventive or chemotherapeutic agent.

The pharmacokinetic profile of (R)-Sulindac is another area of interest. Unlike its racemic counterpart, indomethacin, (R)-Sulindac exhibits a longer half-life and more predictable absorption profile. This characteristic enhances patient compliance and reduces the frequency of dosing. Additionally, preliminary pharmacogenomic studies suggest that genetic variations in drug-metabolizing enzymes can influence the efficacy and safety of (R)-Sulindac, providing insights into personalized medicine approaches.

In conclusion, (R)-Sulindac (CAS No. 190967-68-1) represents a significant advancement in pharmaceutical research due to its selective COX-2 inhibition, reduced side effects, and broad therapeutic applications. The latest research findings underscore its potential in treating chronic inflammatory diseases and cancer, making it a promising candidate for future clinical trials and drug development programs. As our understanding of molecular mechanisms continues to evolve, compounds like (R)-Sulindac will play an increasingly vital role in shaping the future of medicine.